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Introduction

Fumonisins are mycotoxins produced by certain Fusarium molds that commonly contaminate
corn and other grains used in animal feed.[1] Fumonisin B4 (FB4), along with other fumonisins
like Fumonisin B1 (FB1) and Fumonisin B2 (FB2), poses a significant health risk to livestock
and other animals.[1][2] Their toxic effects include neurotoxicity, hepatotoxicity, and
nephrotoxicity, with horses and swine being particularly sensitive.[1][2] Regulatory bodies such
as the U.S. Food and Drug Administration (FDA) have established guidance levels for total
fumonisins in animal feed to mitigate these risks.[1][3]

Accurate quantification of Fumonisin B4 in animal feed is crucial for ensuring feed safety and
animal health. This application note provides detailed protocols for the extraction of Fumonisin
B4 from animal feed samples using two common and effective techniques: Solid-Phase
Extraction (SPE) and a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) method.[4][5] These methods are designed to provide clean extracts suitable for
subsequent analysis by High-Performance Liquid Chromatography (HPLC) or Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6]

Data Presentation

The following table summarizes the quantitative data for fumonisin extraction from various
animal feed matrices. While specific data for Fumonisin B4 is limited in the literature, the
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presented data for other fumonisins (FB1, FB2, and FB3) provide a strong indication of the

expected performance of these methods for FB4, given their structural similarities.
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Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Fumonisin
B4

This protocol is adapted from established methods for fumonisin extraction and is suitable for
cleaning up extracts from complex animal feed matrices.[13][14]

Materials and Reagents:

Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

o Water (deionized or HPLC grade)
e Formic acid

o Solid-Phase Extraction (SPE) cartridges: Strong Anion Exchange (SAX) or tC18 cartridges
can be used. A combination of both may be necessary for enhanced purity.[14]

o Centrifuge and centrifuge tubes (50 mL)
o Vortex mixer
e Solvent evaporator

Glass vials

Procedure:

e Sample Preparation:

o Grind a representative sample of the animal feed to a fine powder.

o Weigh 25 g of the ground sample into a 50 mL centrifuge tube.

o Extraction:
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[e]

Add 50 mL of extraction solvent (e.g., methanol/water 3:1, v/v or acetonitrile/water 1:1, v/v)
to the centrifuge tube.

[e]

Vortex vigorously for 2-3 minutes to ensure thorough mixing.

o

Centrifuge the mixture at 4000 rpm for 10 minutes.

[¢]

Carefully collect the supernatant.

e SPE Cleanup (using SAX cartridge):

o Conditioning: Condition the SAX SPE cartridge by passing 5 mL of methanol, followed by
5 mL of the extraction solvent.

o Loading: Load 10 mL of the supernatant onto the conditioned cartridge at a flow rate of
approximately 1-2 mL/min.

o Washing: Wash the cartridge with 5 mL of the extraction solvent, followed by 3 mL of
methanol to remove interfering compounds.

o Elution: Elute the fumonisins with 10 mL of 1% acetic acid in methanol. Collect the eluate
in a clean vial.

o Final Steps:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at 50°C.

o Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for
HPLC or LC-MS/MS analysis.

Protocol 2: Modified QUEChERS for Fumonisin B4

The QUEChERS method is known for its speed and simplicity and has been successfully
applied to mycotoxin analysis in feed.[4][15]

Materials and Reagents:

» Acetonitrile (containing 1% formic acid)
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o Water (deionized or HPLC grade)
e Magnesium sulfate (anhydrous)
e Sodium chloride
e Primary secondary amine (PSA) sorbent
o C18 sorbent
e Centrifuge and centrifuge tubes (50 mL and 15 mL)
» Vortex mixer
Procedure:
e Sample Preparation:
o Weigh 5 g of the finely ground animal feed sample into a 50 mL centrifuge tube.
» Extraction:

Add 10 mL of water and vortex for 30 seconds.

o

Add 10 mL of acetonitrile with 1% formic acid.

[e]

o

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NacCl).

[¢]

Immediately cap and shake vigorously for 1 minute.

o

Centrifuge at 4000 rpm for 5 minutes.
» Dispersive SPE (d-SPE) Cleanup:

o Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-
SPE sorbent (e.g., 150 mg MgS0Oa4, 50 mg PSA, and 50 mg C18).

o Vortex for 30 seconds.
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o Centrifuge at 10,000 rpm for 5 minutes.

+ Final Steps:

o Take an aliquot of the cleaned extract for direct injection or evaporate to dryness and
reconstitute in the initial mobile phase for analysis.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the extraction of Fumonisin B4 from

animal feed samples.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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